Cas no 705288-15-9 (Mandelonitrile, 2-methoxy-3-methyl- (5CI))

• Product Name: Mandelonitrile, 2-methoxy-3-methyl- (5CI)
• CAS No: 705288-15-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 557455
• Update Time: 2023-03-29

Mandelonitrile, 2-methoxy-3-methyl- (5CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-hydroxy-2-methoxy-3-methyl-
• Mandelonitrile,2-methoxy-3-methyl- (5CI)
• Hydroxy(2-methoxy-3-methylphenyl)acetonitrile
• Mandelonitrile, 2-methoxy-3-methyl- (5CI)
• Benzeneacetonitrile, α-hydroxy-2-methoxy-3-methyl-

• Inchi： 1S/C10H11NO2/c1-7-4-3-5-8(9(12)6-11)10(7)13-2/h3-5,9,12H,1-2H3
• InChI Key： QSVPOPWLCFWDLQ-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=CC(C)=C1OC)O

Computed Properties

• Exact Mass: 177.079
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 896
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 1.7